Cas no 1526684-28-5 (3-amino-1-(4-methylthiophen-2-yl)propan-1-one)

• Product Name: 3-amino-1-(4-methylthiophen-2-yl)propan-1-one
• CAS No: 1526684-28-5
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5895144
• PubChem ID: 96739297
• Update Time: 2025-05-19

3-amino-1-(4-methylthiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-methylthiophen-2-yl)propan-1-one
• 1526684-28-5
• EN300-1798017

• Inchi： 1S/C8H11NOS/c1-6-4-8(11-5-6)7(10)2-3-9/h4-5H,2-3,9H2,1H3
• InChI Key： BBAJNCNORRBIDK-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(CCN)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-amino-1-(4-methylthiophen-2-yl)propan-1-one

Comprehensive Overview of 3-amino-1-(4-methylthiophen-2-yl)propan-1-one (CAS No. 1526684-28-5)

3-amino-1-(4-methylthiophen-2-yl)propan-1-one, with the CAS number 1526684-28-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a thiophene ring and an amino ketone functional group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 3-amino-1-(4-methylthiophen-2-yl)propan-1-one has surged due to their versatility in medicinal chemistry. The compound’s 4-methylthiophene moiety contributes to its lipophilicity, which is crucial for enhancing drug bioavailability—a hot topic in pharmacokinetics optimization. Additionally, its amino ketone group offers reactive sites for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in modern drug design.

The synthesis of CAS 1526684-28-5 typically involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination, which are widely discussed in green chemistry forums. Environmental sustainability in chemical synthesis is a pressing concern, and researchers are exploring catalytic methods to produce this compound with higher yields and lower waste. This aligns with the broader industry shift toward eco-friendly synthetic routes, a frequent search query among chemists.

From an analytical perspective, 3-amino-1-(4-methylthiophen-2-yl)propan-1-one is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent pharmaceutical quality standards, another trending topic in regulatory discussions. The compound’s stability under various pH conditions is also under investigation, addressing common queries about compound degradation pathways in formulation development.

In the context of drug repurposing—a popular strategy to accelerate therapeutic development—1526684-28-5 has been screened against multiple biological targets. Preliminary studies suggest potential activity in neuroinflammatory pathways, a focus area for neurodegenerative disease research. This connection resonates with current public interest in Alzheimer’s and Parkinson’s disease treatments, frequently searched topics in medical databases.

The commercial availability of 3-amino-1-(4-methylthiophen-2-yl)propan-1-one through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. However, researchers often inquire about scalability challenges and cost-effective purification methods, reflecting practical concerns in large-scale applications. Discussions on batch-to-batch consistency further highlight the importance of robust quality control protocols in chemical manufacturing.

Looking ahead, the compound’s role in covalent inhibitor design and proteolysis-targeting chimera (PROTAC) technology represents an exciting frontier. These cutting-edge approaches dominate recent publications and conference proceedings, indicating strong future demand for CAS 1526684-28-5 and its analogs. As the scientific community prioritizes precision medicine and targeted therapies, this compound’s molecular flexibility positions it as a key player in next-generation therapeutics.